Cas no 2138107-98-7 (6-Methanesulfonylspiro[4.5]decan-8-ol)

• Product Name: 6-Methanesulfonylspiro[4.5]decan-8-ol
• CAS No: 2138107-98-7
• MF: C₁₁H₂₀O₃S
• MW: 232.339702606201
• CID: 6546994
• PubChem ID: 165497924
• Update Time: 2025-06-08

6-Methanesulfonylspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138107-98-7
• EN300-1161846
• 6-methanesulfonylspiro[4.5]decan-8-ol
• 6-Methanesulfonylspiro[4.5]decan-8-ol

• Inchi： 1S/C11H20O3S/c1-15(13,14)10-8-9(12)4-7-11(10)5-2-3-6-11/h9-10,12H,2-8H2,1H3
• InChI Key： JOWUOMAIQGYFJP-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CCC21CCCC2)O)(=O)=O

Computed Properties

• Exact Mass: 232.11331567g/mol
• Monoisotopic Mass: 232.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 6-Methanesulfonylspiro[4.5]decan-8-ol

Exploring the Potential of 6-Methanesulfonylspiro[4.5]decan-8-ol (CAS No. 2138107-98-7) in Modern Pharmaceutical Research

The compound 6-Methanesulfonylspiro[4.5]decan-8-ol (CAS No. 2138107-98-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As a spirocyclic compound, it features a distinctive spiro[4.5]decane backbone, which is increasingly recognized for its ability to enhance molecular rigidity and improve binding affinity in therapeutic targets. The presence of a methanesulfonyl group and a hydroxyl moiety further expands its utility in medicinal chemistry, making it a versatile intermediate for synthesizing novel bioactive molecules.

Researchers are particularly interested in the role of 6-Methanesulfonylspiro[4.5]decan-8-ol in addressing challenges related to central nervous system (CNS) disorders. Its spirocyclic scaffold is known to improve blood-brain barrier permeability, a critical factor in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. Recent studies have also explored its potential as a modulator of G-protein-coupled receptors (GPCRs), which are pivotal targets in pain management and psychiatric therapies. These applications align with growing public interest in neurological health and mental wellness, topics frequently searched in scientific and medical communities.

From a synthetic chemistry perspective, CAS No. 2138107-98-7 offers intriguing opportunities for structure-activity relationship (SAR) studies. The methanesulfonyl group can act as a hydrogen bond acceptor, while the hydroxyl group provides a handle for further derivatization. This dual functionality enables the design of compounds with tailored pharmacokinetic profiles, addressing industry demands for orally bioavailable drugs and small-molecule therapeutics. Such features resonate with current trends in precision medicine and personalized treatment, which dominate discussions in pharmaceutical R&D.

Beyond therapeutics, 6-Methanesulfonylspiro[4.5]decan-8-ol has shown promise in material science applications. Its rigid, three-dimensional structure makes it a candidate for designing high-performance polymers or liquid crystals, aligning with the surge in searches for advanced functional materials. The compound's stability under various conditions also positions it as a potential building block for supramolecular chemistry, another hot topic in interdisciplinary research.

Quality control and analytical characterization of CAS No. 2138107-98-7 remain critical for its successful application. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and structural integrity. These methodologies are frequently queried by professionals seeking analytical validation protocols, reflecting the compound's relevance in quality-by-design (QbD) frameworks.

In conclusion, 6-Methanesulfonylspiro[4.5]decan-8-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from CNS drug development to material engineering—demonstrate how structurally complex molecules can address diverse scientific challenges. As research continues to unravel its full potential, this compound is poised to remain a subject of intense investigation in both academic and industrial settings.